![molecular formula C26H30FN3O2 B2443841 1-ethyl-3-((4-(4-fluorophenyl)piperazin-1-yl)(p-tolyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one CAS No. 939240-69-4](/img/structure/B2443841.png)
1-ethyl-3-((4-(4-fluorophenyl)piperazin-1-yl)(p-tolyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-ethyl-3-((4-(4-fluorophenyl)piperazin-1-yl)(p-tolyl)methyl)-4-hydroxy-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C26H30FN3O2 and its molecular weight is 435.543. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PET Tracers and Serotonin Receptors
A significant area of research involves the development of PET (Positron Emission Tomography) tracers for the serotonin 5-HT(1A) receptors. Compounds analogous to the given chemical structure have been identified as promising candidates for in vivo quantification of 5-HT1A receptors, crucial for diagnosing and understanding neuropsychiatric disorders. Specifically, cyclohexanecarboxamide derivatives have demonstrated reversible, selective, and high-affinity antagonistic properties towards 5-HT1A receptors, with potential for improved imaging of serotonergic neurotransmission in neuropsychiatric conditions (García et al., 2014).
Antagonistic Activity on Serotonin Receptors
Research into bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, with structural similarities to the specified compound, has revealed potent antagonist activity on 5-HT2 serotonin receptors. Such compounds, especially those with a 4-[bis(4-fluorophenyl)methylene]piperidine group, have been found to surpass the activity of known antagonists like ritanserin, suggesting their utility in developing new treatments for conditions influenced by serotonin receptors (Watanabe et al., 1992).
Antimicrobial Applications
The antimicrobial potential of derivatives structurally related to the mentioned compound has been explored, with a focus on quinolone derivatives. These compounds, featuring variations of the piperazine ring, have shown significant antibacterial activity against both gram-positive and gram-negative bacteria, highlighting their potential in developing new antibacterial agents (Patel et al., 2007).
Antitumor Activity
Further research interest lies in the synthesis of derivatives for antitumor applications. A novel series of compounds, including those with the 1-[bi-(4-fluorophenyl)methyl]piperazine group, have exhibited promising inhibitory activity against tumor cells, particularly through the inhibition of CDC25B. This indicates a potential pathway for developing effective antitumor agents with structural bases similar to the compound (Ding et al., 2016).
properties
IUPAC Name |
1-ethyl-3-[[4-(4-fluorophenyl)piperazin-1-yl]-(4-methylphenyl)methyl]-4-hydroxy-6-methylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30FN3O2/c1-4-30-19(3)17-23(31)24(26(30)32)25(20-7-5-18(2)6-8-20)29-15-13-28(14-16-29)22-11-9-21(27)10-12-22/h5-12,17,25,31H,4,13-16H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFTKRMJXCYOAMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=CC(=C(C1=O)C(C2=CC=C(C=C2)C)N3CCN(CC3)C4=CC=C(C=C4)F)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.